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Compound of Interest

Compound Name: Olanzapine Thiolactam Impurity

Cat. No.: B10799280

Get Quote

Introduction & Scope
In the development of Olanzapine (an atypical antipsychotic), the identification and

quantification of oxidative degradation products are mandated by regulatory guidelines (ICH

Q3A/Q3B). Olanzapine Thiolactam (CAS: 1017241-36-9) is a major oxidative impurity formed

via the ring-opening of the thiophene moiety under stress conditions (autoxidation).

Unlike simple synthetic byproducts, Olanzapine Thiolactam retains the sulfur atom of the

thiophene ring but in a modified thioxo (C=S) functionality, coupled with a ring-opened ketone

side chain. This structural complexity makes it difficult to isolate from forced degradation

studies in sufficient purity.

This protocol details the rational synthesis of Olanzapine Thiolactam using a Singlet Oxygen

Mimic (PTAD) strategy.[1] This method accelerates the specific oxidative pathway responsible

for thiolactam formation, providing a high-yield route compared to non-specific oxidation (e.g.,

peroxides), which predominantly yields N-oxides or the Lactam analog.
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Property Detail

Common Name Olanzapine Thiolactam (Impurity B)[1][2]

IUPAC Name

(Z)-1-(4-(4-methylpiperazin-1-yl)-2-thioxo-1,2-

dihydro-3H-benzo[b][1,4]diazepin-3-

ylidene)propan-2-one

CAS Number 1017241-36-9

Molecular Formula

Molecular Weight 328.43 g/mol

Appearance Yellow to Orange Solid

Scientific Principle & Reaction Mechanism
The synthesis leverages 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD) as a highly reactive

enophile and singlet oxygen (

) mimic.

Cycloaddition: PTAD undergoes a [4+2] cycloaddition with the thiophene ring of Olanzapine.

Rearrangement: The unstable adduct undergoes a retro-Diels-Alder-like rearrangement or

ring-opening, mimicking the autoxidation mechanism driven by radical initiators in solid-state

formulations.

Product Formation: This cascade results in the cleavage of the thiophene C-C bond,

generating the exocyclic ketone and the seven-membered thioxo-1,5-benzodiazepine core.

Diagram 1: Reaction Mechanism & Pathway
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Caption: Mechanistic pathway for the conversion of Olanzapine to Olanzapine Thiolactam

using PTAD as an oxidant.

Experimental Protocol
Reagents & Equipment

Precursor: Olanzapine (API Grade, >99.0%).

Reagent: 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD) (97%, Sigma-Aldrich or equivalent).

Solvent: Dichloromethane (DCM), Anhydrous (HPLC Grade).

Quench: Sodium Thiosulfate (sat. aq.).

Purification: Silica Gel (230-400 mesh) or Preparative HPLC (C18).

Reaction Stoichiometry
Component Role Eq. Mass/Vol (Scale)

Olanzapine Substrate 1.0 1.00 g (3.20 mmol)

PTAD Oxidant 1.1 0.61 g (3.52 mmol)

DCM Solvent - 20.0 mL (20 vol)

Step-by-Step Synthesis Procedure
Step 1: Preparation of Reactants

Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a nitrogen inlet.

Charge 1.00 g of Olanzapine into the flask.

Add 15 mL of Anhydrous DCM and stir until completely dissolved. The solution should be

clear yellow.

Cool the solution to 0°C using an ice/water bath.
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Step 2: Oxidative Addition

Dissolve 0.61 g of PTAD in 5 mL of DCM in a separate vial. The solution will be a deep

red/pink color.

Add the PTAD solution dropwise to the Olanzapine solution over 10–15 minutes.

Observation: The red color of PTAD should dissipate rapidly upon addition, indicating

consumption.

Allow the reaction to warm to Room Temperature (20–25°C).

Stir for 1–2 hours. Monitor by TLC (5% MeOH in DCM) or HPLC.

Endpoint: Disappearance of Olanzapine peak; appearance of a major product peak

(Thiolactam) and minor impurities (Lactam).

Step 3: Work-up

Concentrate the reaction mixture under reduced pressure (Rotavap, 35°C) to approximately

5 mL.

(Optional) If a precipitate forms, filter; however, the product is often soluble.

Directly load the concentrated crude oil onto a silica gel column or prepare for Prep-HPLC.

Purification Strategy
Due to the formation of isomeric impurities (e.g., Lactam), Flash Column Chromatography or

Prep-HPLC is required.

Flash Chromatography:

Stationary Phase: Silica Gel 60.

Eluent: Gradient of 0% to 5% Methanol in Dichloromethane.

Elution Order: Olanzapine (if residual) -> Olanzapine Thiolactam -> Olanzapine Lactam.[2]
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Note: Thiolactam is typically less polar than the Lactam.

Preparative HPLC (Recommended for >99% Purity):

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 21.2 x 150 mm).

Mobile Phase A: 10 mM Ammonium Acetate (pH 6.5).

Mobile Phase B: Acetonitrile.[1]

Gradient: 20% B to 80% B over 20 minutes.

Detection: UV @ 254 nm.

Diagram 2: Synthesis & Purification Workflow
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Caption: Operational workflow for the synthesis and isolation of Olanzapine Thiolactam.

Characterization & Validation
To certify the material as a Reference Standard, the following spectral data must be verified.

HPLC Purity Profile
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Retention Time (RT): Thiolactam typically elutes before Olanzapine in standard Reverse

Phase systems due to the ring opening exposing more polar groups, though the lipophilicity

change is subtle.

Relative Retention Time (RRT): ~0.34 (USP Method) or ~0.8-0.9 depending on pH.

Spectroscopic Data
Technique

Expected Signal /
Characteristic

Interpretation

Mass Spectrometry (ESI+)

ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394=""

class="inline ng-star-inserted">

Matches Formula

. Confirms +16 amu shift from

Olanzapine (313) is NOT

simple oxidation

(313+16=329). Wait,

Olanzapine is 312.4.

Thiolactam is 328.[2][3][4][5]4.

Difference is +16 (Oxygen

addition).

IR Spectroscopy 1700–1720 cm⁻¹ (Strong)

C=O stretch (Methyl ketone

side chain). Absent in

Olanzapine.

IR Spectroscopy 1100–1200 cm⁻¹ C=S stretch (Thiolactam).

1H-NMR (DMSO-d6) 2.10 ppm (s, 3H)

Methyl ketone protons (

). Diagnostic for ring opening.

1H-NMR (DMSO-d6) 6.5 - 7.0 ppm (m, 4H)
Aromatic protons (Benzene

ring).

1H-NMR (DMSO-d6) 9.0 - 9.5 ppm (s, 1H) Amide/Thioamide NH.

Critical Quality Attribute (CQA): The presence of the methyl ketone singlet at ~2.1 ppm in NMR

and the carbonyl stretch in IR are the definitive proofs of the ring-opened thiolactam structure

versus the intact thiophene of the parent drug.
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Safety & Handling
Olanzapine: Potent antipsychotic.[1][6] Handle in a fume hood with gloves and dust mask.

Avoid inhalation.

PTAD: Sensitizer and irritant. Moisture sensitive. Store in a desiccator.

Solvents: DCM is a volatile carcinogen. Use proper ventilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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